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Compound of Interest

Compound Name: Pentanamide

Cat. No.: B147674

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for pentanamide,
intended for use by professionals in laboratory and drug development settings. The following
sections detail hazard identification, personal protective equipment, handling and storage
procedures, emergency measures, and waste disposal.

Hazard Identification and Classification

Pentanamide is classified as a hazardous substance.[1] It is harmful if swallowed, causes skin
and serious eye irritation, and may cause respiratory irritation.[2][3][4]

GHS Classification:

Hazard Class Category
Acute toxicity, oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A
Specific target organ toxicity (single exposure) 3

Source:[1][2][3]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of pentanamide is provided below.

Property Value
Appearance Solid
CAS Number 626-97-1
Molecular Formula C5H11NO
Molecular Weight 101.15 g/mol
Melting Point 104 °C
Boiling Point 225 °C
Density 1.023 g/cm3
Solubility in water Soluble
Vapor Pressure 0.06 (25 °C)
Flash Point 94 °C
Partition Coefficient 0.36
Source:[5]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling pentanamide to
minimize exposure risk.[5]
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
glasses conforming to EN166
(EU) or OSHA 29 CFR
1910.133.[5][6] A face shield

should also be used.[7]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[6]

[7]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[6] Double-

gloving is recommended.[7]

Prevents skin contact and

potential irritation.[6]

Body Protection

Laboratory coat.[6] A flame-
resistant lab coat is

recommended.[7]

Protects skin and personal

clothing from contamination.[6]

Respiratory Protection

Use in a well-ventilated area.
[6] If dust is generated, a
NIOSH-approved N95 dust
mask or higher is

recommended.[6]

Minimizes inhalation of
airborne particles that may

cause respiratory irritation.[6]

[7]

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of

pentanamide and ensuring laboratory safety.

Handling:

Avoid generating dust.[5]

Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke in the handling area.[6]

Wash hands thoroughly after handling.[5]

Work in a well-ventilated area, preferably in a chemical fume hood.[6]
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Storage:

Store in a tightly closed container.[5]

Keep in a cool, dry, and well-ventilated area.[5]

Store away from incompatible substances such as strong oxidizing agents.[5]

Store locked up.[2]

Emergency Procedures

First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[5]

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water for at least 15 minutes.
Get medical aid.[5]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ) ]
breathing is difficult, give oxygen. Get medical
aid.[5]

If the victim is conscious and alert, give 2-4
) cupfuls of milk or water. Never give anything by
Ingestion

mouth to an unconscious person. Get medical

aid immediately.[5]

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[5]
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o Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be generated.[2]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][5]

Spill Management:

e Minor Spills: Wear appropriate PPE. Carefully sweep up the solid material, avoiding dust
generation. Place the spilled material into a sealed container for disposal. Clean the spill
area with a suitable solvent and then wash with soap and water.[6]

e Major Spills: Evacuate the area. Ensure the area is well-ventilated. Contact your institution's
environmental health and safety department.[6]

Waste Disposal

Dispose of waste material in accordance with local, state, and federal regulations.
Contaminated containers should be treated as hazardous waste. Do not allow the product to
enter drains.[6]

Experimental Protocols

Detailed experimental protocols for toxicological studies of pentanamide are not publicly
available in the searched resources. Researchers should design their experiments based on
established toxicological methodologies and adhere to all institutional and regulatory guidelines
for handling and testing chemical substances.

Visual Guides

Diagrams:
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Caption: Workflow for handling pentanamide.

Caption: Decision tree for spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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